Cas no 104-09-6 (2-(4-methylphenyl)acetaldehyde)

2-(4-methylphenyl)acetaldehyde structure

104-09-6 structure

Product Name:2-(4-methylphenyl)acetaldehyde

CAS No:104-09-6

Molecular Formula:C₉H₁₀O

Molecular Weight:134.1751

MDL:MFCD00047658

CID:165024

PubChem ID:61006

2-(4-methylphenyl)acetaldehyde Properties

Names and Identifiers

- Benzeneacetaldehyde,4-methyl-
- (4-Methylphenyl)acetaldehyde
- 2-(4-methylphenyl)acetaldehyde
- 4-tolyacetaldehyde
- 4-TOLYLACETALDEHYDE
- P-METHYLPHENYLACETALDEHYDE
- 2-p-tolylethanal
- 4-Methylbenzeneacetaldehyde
- Acetaldehyde,p-tolyl
- BENZENEACETALDEHYDE,4-METHYL
- FEMA No. 3071
- p-Tolylacetaldehyde
- FEMA 3071
- Tolylacetaldehyd
- p-Tolylacetaldehyd
- p-Toly-acetoaldehyde
- 2-P-TOLYLACETALDEHYDE
- PARA-TOLUACETALDEHYDE
- PARA-TOLYLACETALDEHYDE
- 2-(p-Tolyl)acetaldehyde
- +Expand
- MDL： MFCD00047658
- InChIKey： CIXAYNMKFFQEFU-UHFFFAOYSA-N
- Inchi： 1S/C9H10O/c1-8-2-4-9(5-3-8)6-7-10/h2-5,7H,6H2,1H3
- SMILES： CC1=CC=C(C=C1)CC=O

Computed Properties

Exact Mass: 134.07300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Heavy Atom Count: 10
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 1.73640
PSA: 17.07000
Refractive Index: 1.5255 (estimate)
Boiling Point: 221.5°C (estimate)
Melting Point: 40°C
FEMA: 3071 | P-TOLYLACETALDEHYDE
Density: 1.0052

2-(4-methylphenyl)acetaldehyde Security Information

2-(4-methylphenyl)acetaldehyde Customs Data

HS CODE：2912299000
Customs Data：

China Customs Code:
2912299000

Overview:

2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-(4-methylphenyl)acetaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0085DU-1g	2-(4-methylphenyl)acetaldehyde	104-09-6	95%	1g	$105.00
A2B Chem LLC	AD79426-1g	2-(4-methylphenyl)acetaldehyde	104-09-6	95%	1g	$69.00	2024-04-20
Aaron	AR0085M6-250mg	2-(4-methylphenyl)acetaldehyde	104-09-6	95%	250mg	$23.00
abcr	AB427756-1 g	(4-Methylphenyl)acetaldehyde; .	104-09-6		1 g	€142.00	2023-07-18
Alichem	A019138911-1g	2-(p-Tolyl)acetaldehyde	104-09-6	95%	1g	$199.68	2023-09-04
Ambeed	A580032-250mg	2-(p-Tolyl)acetaldehyde	104-09-6	95%	250mg	$30.0	2024-08-02
Cooke Chemical	BD3665248-250mg	2-(p-Tolyl)acetaldehyde	104-09-6	95%	250mg	RMB 113.60	2023-09-07
Enamine	EN300-248582-0.05g	2-(4-methylphenyl)acetaldehyde	104-09-6	95%	0.05g	$19.0	2024-06-19
eNovation Chemicals LLC	D505269-1g	P-Methylphenylacetaldehyde	104-09-6	97%	1g	$600	2022-10-17
Fluorochem	065191-1g	4-Methylphenyl)acetaldehyde	104-09-6	95%	1g	￡400.00	2022-03-01

2-(4-methylphenyl)acetaldehyde Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:104-09-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:104-09-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-(4-methylphenyl)acetaldehyde Related Literature

1. Reactions with asymmetrical diarylethanes and diarylethylenes. Part XII. Reactions of 1,1,1-trihalogeno-2,2-diarylethanes and the corresponding 1,1-dihalogenoethylenes with sodium 2-hydroxyethoxide

Alfy Badie Sakla,Wadie Tadros,Abdul Aziz Amin Helmy J. Chem. Soc. C 1969 1044
2. 385. The dehydration of the α-forms of r- and (+)-p-tolylhydrobenzoins

Alex. McKenzie,Robert Roger,William B. McKay J. Chem. Soc. 1932 2597
3. Index of subjects, 1932

J. Chem. Soc. 1932 3020
4. The pinacol rearrangement

Clair J. Collins Q. Rev. Chem. Soc. 1960 14 357
5. 88. The dehydration of the α-forms of r- and (+)-o- and -m-tolylhydrobenzoins

Robert Roger,William B. McKay J. Chem. Soc. 1933 332
6. Synthesis of phosphinoferrocene amides and thioamides from carbamoyl chlorides and the structural chemistry of Group 11 metal complexes with these mixed-donor ligands

Tiago A. Fernandes,Hana Sola?ová,Ivana Císa?ová,Filip Uhlík,Martin ?tícha,Petr ?těpni?ka Dalton Trans. 2015 44 3092
7. Reactions with asymmetric diarylethanes and diarylethylenes. Part XIII. Rearrangements of 1,1-dihalogeno-2,2-diarylethanes and the corresponding 1-halogenoethylenes in boiling ethylene glycol, alone or in the presence of sodium 2-hydroxyethoxide

Alfy Badie Sakla,Wadie Tadros,Mounir Kamel Khaliel J. Chem. Soc. C 1970 409
8. Substituent and temperature effects on the reactions of benzylchlorocarbene with alcohol

Michael T. H. Liu,Ramasamy Subramanian J. Chem. Soc. Perkin Trans. 2 1986 1233
9. Carbon nitride assisted chemoselective C–H bond photo-oxidation of alkylphenolethoxylates in water medium

M. Ilkaeva,I. Krivtsov,E. Bartashevich,S. A. Khainakov,J. R. García,E. Díaz,S. Ordó?ez Green Chem. 2017 19 4299
10. α-Hydroxy-β-p-tolylcinnamonitrile, a stable enol

Richard N. McDonald,Donald G. Hill J. Chem. Soc. D 1969 671b

Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

104-09-6 (2-(4-methylphenyl)acetaldehyde) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:104-09-6)2-(4-methylphenyl)acetaldehyde

Purity:99%/99%

Quantity:5g/10g

Price($):222.0/378.0